asperugin B
asperugin B
Brand Name:
Vulcanchem
CAS No.:
14522-05-5
VCID:
VC0086114
InChI:
InChI=1S/C23H30O5/c1-16(2)7-5-8-17(3)9-6-10-18(4)11-12-28-23-21(26)13-19(14-24)20(15-25)22(23)27/h7,9,11,13-15,26-27H,5-6,8,10,12H2,1-4H3/b17-9+,18-11+
SMILES:
CC(=CCCC(=CCCC(=CCOC1=C(C=C(C(=C1O)C=O)C=O)O)C)C)C
Molecular Formula:
C23H30O5
Molecular Weight:
386.5 g/mol
asperugin B
CAS No.: 14522-05-5
Main Products
VCID: VC0086114
Molecular Formula: C23H30O5
Molecular Weight: 386.5 g/mol
| CAS No. | 14522-05-5 |
|---|---|
| Product Name | asperugin B |
| Molecular Formula | C23H30O5 |
| Molecular Weight | 386.5 g/mol |
| IUPAC Name | 3,5-dihydroxy-4-[(2E,6E)-3,7,11-trimethyldodeca-2,6,10-trienoxy]phthalaldehyde |
| Standard InChI | InChI=1S/C23H30O5/c1-16(2)7-5-8-17(3)9-6-10-18(4)11-12-28-23-21(26)13-19(14-24)20(15-25)22(23)27/h7,9,11,13-15,26-27H,5-6,8,10,12H2,1-4H3/b17-9+,18-11+ |
| Standard InChIKey | UDBSZUYIWDXRKO-XURGJTJWSA-N |
| Isomeric SMILES | CC(=CCC/C(=C/CC/C(=C/COC1=C(C=C(C(=C1O)C=O)C=O)O)/C)/C)C |
| SMILES | CC(=CCCC(=CCCC(=CCOC1=C(C=C(C(=C1O)C=O)C=O)O)C)C)C |
| Canonical SMILES | CC(=CCCC(=CCCC(=CCOC1=C(C=C(C(=C1O)C=O)C=O)O)C)C)C |
| Synonyms | asperugin B |
| PubChem Compound | 6449979 |
| Last Modified | Dec 23 2021 |
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